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Compound of Interest

Compound Name: 3,4-Dibromohexane

Cat. No.: B106768

Technical Overview of 3,4-Dibromohexane

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on 3,4-Dibromohexane, a halogenated alkane.
While primarily used as a chemical intermediate in organic synthesis, a comprehensive
understanding of its molecular properties is crucial for its effective application in research and
development. This guide summarizes its key chemical identifiers and physical properties.

Core Chemical Data

The fundamental properties of 3,4-Dibromohexane are summarized below. This data is
essential for reaction stoichiometry, analytical characterization, and safety protocols.
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Property Value Citations

CAS Number 16230-28-7 [11[2]13][4]

Molecular Formula CeH12Br2 [21[31[5]

Molecular Weight 243.97 g/mol [L121131[4116]11 71

InChi Key VCQBYNRFLHNSKA- (]
UHFFFAOYSA-N

Canonical SMILES CCc(c(co)Bn)Br [2]

Density 1.594 g/mL at 25 °C [3]

Context in Research and Development

3,4-Dibromohexane is a halogenated hydrocarbon. Compounds of this nature are not typically
involved in biological signaling pathways and are not subjects of drug development studies
themselves. Instead, their utility is found in synthetic organic chemistry, where they can serve
as precursors or building blocks for more complex molecules with potential biological activity.
The presence of two bromine atoms provides reactive sites for various nucleophilic substitution
or elimination reactions, making it a versatile reagent in multi-step syntheses.

Due to its role as a chemical intermediate, in-depth experimental protocols would be specific to
the particular reaction it is being used in, rather than standardized biological assays. For
instance, a protocol would detail its use in a specific alkylation or coupling reaction, including
solvents, catalysts, temperature, and purification methods.

Logical Workflow: Chemical Property Identification

The process of identifying and verifying the properties of a chemical compound like 3,4-
Dibromohexane follows a standard logical workflow in chemical research. This ensures
accurate characterization before its use in further applications.
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Caption: Workflow for Chemical Compound Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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